Cas no 862281-54-7 (2-Propanone, 1-(4-bromophenyl)-3-nitro-)

• Product Name: 2-Propanone, 1-(4-bromophenyl)-3-nitro-
• CAS No: 862281-54-7
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 4248007
• Update Time: 2026-04-14

2-Propanone, 1-(4-bromophenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-bromophenyl)-3-nitro-

Additional information on 2-Propanone, 1-(4-bromophenyl)-3-nitro-

Comprehensive Guide to 2-Propanone, 1-(4-bromophenyl)-3-nitro- (CAS No. 862281-54-7): Properties, Applications, and Market Insights

2-Propanone, 1-(4-bromophenyl)-3-nitro- (CAS No. 862281-54-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitro-substituted ketone derivative, featuring a 4-bromophenyl group, exhibits unique chemical properties that make it valuable for synthetic applications. In this detailed guide, we explore its molecular characteristics, industrial uses, and emerging trends in research.

The compound's systematic name, 1-(4-bromophenyl)-3-nitro-2-propanone, reveals its structural composition: a propanone backbone modified with a 4-bromophenyl substituent at position 1 and a nitro group at position 3. With a molecular formula of C₉H₈BrNO₃, it falls into the category of aromatic ketones, a class of compounds increasingly studied for their reactivity in organic synthesis. Researchers often search for "CAS 862281-54-7 properties" or "1-(4-bromophenyl)-3-nitro-2-propanone synthesis" to understand its behavior in chemical reactions.

One of the most searched topics regarding this compound relates to its pharmaceutical intermediates potential. Recent studies (2022-2023) have investigated its role in developing novel drug candidates, particularly in central nervous system (CNS) therapeutics. The bromophenyl moiety contributes to enhanced lipophilicity, potentially improving blood-brain barrier penetration, while the nitro group offers sites for further chemical modification. These features make it valuable for medicinal chemistry researchers exploring "nitroketone drug precursors" or "brominated pharmaceutical building blocks".

In material science applications, 2-Propanone, 1-(4-bromophenyl)-3-nitro- has shown promise in the development of advanced organic electronic materials. The electron-withdrawing nature of both the nitro group and bromine atom creates interesting electronic properties that researchers are examining for potential use in organic semiconductors or photovoltaic materials. This aligns with growing industry interest in sustainable energy solutions, as evidenced by search trends for "organic electronic materials 2023" and "brominated aromatic compounds for optoelectronics".

The synthesis of CAS 862281-54-7 typically involves nitration reactions of brominated aromatic precursors, followed by ketone formation steps. Process chemists frequently search for "optimized synthesis of 1-(4-bromophenyl)-3-nitro-2-propanone" to improve yields and purity. Recent advances in green chemistry approaches have led to modified procedures that reduce environmental impact, addressing the pharmaceutical industry's growing focus on sustainable manufacturing practices.

Analytical characterization of this compound presents specific challenges that interest many researchers. The 4-bromophenyl group produces distinctive patterns in NMR spectroscopy (particularly in ¹H and ¹³C spectra), while the nitro group influences its mass spectrometry fragmentation pattern. These analytical aspects generate search queries like "NMR data for 862281-54-7" and "mass spec analysis of nitroaromatic ketones", reflecting the compound's importance in analytical method development.

Market analysis indicates growing demand for 2-Propanone, 1-(4-bromophenyl)-3-nitro- in the fine chemicals sector, particularly from contract research organizations (CROs) and specialty chemical manufacturers. The global market for such functionalized aromatic compounds is projected to expand at a CAGR of 5-7% through 2025, driven by pharmaceutical R&D investments. Industry professionals often search for "862281-54-7 suppliers" and "bromophenyl nitroketone market trends" to track commercial availability.

From a safety perspective, proper handling of 1-(4-bromophenyl)-3-nitro-2-propanone requires standard laboratory precautions for nitro compounds and brominated aromatics. While not classified as hazardous under most regulatory frameworks, appropriate personal protective equipment (PPE) is recommended during handling. This practical information responds to frequent searches like "862281-54-7 safety data" and "handling nitroaromatic ketones" from laboratory personnel.

Looking forward, research into CAS 862281-54-7 continues to evolve, with particular interest in its potential biocatalytic transformations and applications in click chemistry frameworks. These cutting-edge applications align with broader trends in sustainable chemistry and modular synthesis, addressing frequent queries about "green applications of brominated ketones" and "nitro compounds in click chemistry". As synthetic methodologies advance, this compound's versatility ensures its ongoing relevance in chemical research and development.